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Cat. No.: B1194698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KW-2170 is a novel pyrazoloacridone derivative demonstrating potent antitumor activity against

a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents

like adriamycin.[1] This document provides a comprehensive overview of cell lines responsive

to KW-2170, its mechanism of action, and detailed protocols for evaluating its effects in a

laboratory setting. These notes are intended to guide researchers in designing and executing

experiments to explore the therapeutic potential of KW-2170.

Responsive Cell Lines and In Vitro Efficacy
KW-2170 has shown significant cytotoxic and antitumor effects against a variety of both murine

and human cancer cell lines. Its efficacy extends to multidrug-resistant phenotypes, highlighting

its potential in treating refractory cancers.
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Cell Line Cancer Type Key Characteristics

Sarcoma 180 Murine Sarcoma
Model for general tumor

studies.[1]

MM102 Murine Breast Carcinoma
Model for breast cancer

research.[1]

Meth A Murine Fibrosarcoma
Model for soft tissue sarcomas.

[1]

Lu-65 Human Lung Carcinoma

Highly sensitive to KW-2170,

showing marked tumor

regression in xenograft

models.[1]

Lu-99 Human Lung Carcinoma

Demonstrates high sensitivity

to KW-2170 in xenograft

models.[1]

A2780/ADM Human Ovary Carcinoma

Adriamycin-resistant cell line,

indicating KW-2170's efficacy

in drug-resistant cancers.[1]

KB-A1
Human Nasopharynx

Carcinoma

Another adriamycin-resistant

line where KW-2170 shows

significant activity.[1]

Ovary Carcinoma Human Ovary Carcinoma
General sensitivity noted in

xenograft studies.[1]

Pancreas Carcinoma Human Pancreas Carcinoma
General sensitivity observed in

xenograft models.[1]

While specific IC50 values for KW-2170 in these cell lines are not readily available in the public

domain, the compound has demonstrated superior antitumor activity compared to adriamycin in

several of these models.[1]
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As a pyrazoloacridone derivative, KW-2170 is believed to exert its anticancer effects primarily

through the inhibition of DNA topoisomerases. These enzymes are crucial for managing DNA

topology during replication, transcription, and repair. By inhibiting topoisomerases, KW-2170

can induce DNA damage, leading to cell cycle arrest and apoptosis.
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In Vitro Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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